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Compound of Interest

Compound Name: N-Methylhexanamide
CAS No.: 3418-05-1
Cat. No.: B1216667
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of N-
Methylhexanamide, a compound of interest in various research and development
applications. The data and protocols presented herein are intended to support laboratory work
and theoretical modeling.

Core Physicochemical Data

The essential physical properties of N-Methylhexanamide are summarized in the table below
for quick reference and comparison.

Property Value Units
Boiling Point 225.7 °C (at 760 mmHg)
Density 0.861 g/cm3
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Experimental Protocols

While specific experimental protocols for the determination of N-Methylhexanamide's boiling
point and density are not detailed in publicly available literature, standard methodologies for
liquid compounds are applicable. The following sections outline generalized procedures for
these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for this determination is the Thiele tube technique.

Apparatus:

Thiele tube

e Thermometer

o Capillary tube (sealed at one end)

o Sample of N-Methylhexanamide

e Heating source (e.g., Bunsen burner or hot plate)
e Mineral oll

Procedure:

A small amount of N-Methylhexanamide is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer.
e The assembly is then placed in a Thiele tube containing mineral oil.

e The Thiele tube is gently heated, and the temperature is monitored.
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o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

e The heating is then discontinued.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube as the apparatus cools.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume of the
substance. A straightforward method involves the use of a pycnometer or, for a less precise
measurement, a graduated cylinder and a balance.

Apparatus:

o Graduated cylinder or pycnometer

» Electronic balance

Procedure using a Graduated Cylinder:

e The mass of a clean, dry graduated cylinder is measured using an electronic balance.

» A specific volume of N-Methylhexanamide is carefully measured into the graduated
cylinder.

e The total mass of the graduated cylinder and the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder.

e The density is calculated by dividing the mass of the liquid by its volume. For improved
accuracy, this procedure should be repeated multiple times, and the average value should be
taken.

Logical Workflow: Synthesis and Characterization
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Due to the absence of specific signaling pathway information for N-Methylhexanamide in the
reviewed literature, a logical workflow for its synthesis and subsequent characterization is
presented. This diagram illustrates the general steps a researcher would take from starting
materials to the final, characterized compound.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-
Methylhexanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216667/docs#technical-guide-physicochemical-
properties-of-n-methylhexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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